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Compound of Interest

Compound Name: 2-Nitrobenzofuran

Cat. No.: B1220441

This technical guide provides a comprehensive overview of 2-nitrobenzofuran, a heterocyclic
compound of significant interest to researchers and professionals in medicinal chemistry and
drug development. This document details its chemical identity, physical properties, a detailed
experimental protocol for its synthesis, and an overview of its biological activities.

Chemical Identity and Physical Properties

2-Nitrobenzofuran, with the CAS Registry Number 33094-66-5, is a benzofuran derivative
characterized by a nitro group at the 2-position.[1] Its chemical structure and key physical
properties are summarized in the table below.
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Property Value Source

CAS Number 33094-66-5 [1]

Molecular Formula CsHsNOs [1]

Molecular Weight 163.13 g/mol [1]

IUPAC Name 2-nitro-1-benzofuran [1]
C1=CC=C2C(=C1)C=C(02)--

SMILES [1]
INVALID-LINK--[O-]
RSZMTXPFGDUHSE-

InChliKey [1]
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Synthesis of 2-Nitrobenzofuran

A prevalent and effective method for synthesizing the 2-nitrobenzofuran scaffold involves the

reaction of substituted salicylaldehydes with bromonitromethane in the presence of a base.[2]

This reaction proceeds through a tandem Henry (nitroaldol) reaction, followed by an

intramolecular cyclization and subsequent dehydration.[2]

This protocol is a generalized procedure for the synthesis of 2-nitrobenzofuran derivatives.

Materials:

o Substituted salicylaldehyde

e Anhydrous methanol

¢ Anhydrous potassium carbonate
e Bromonitromethane

o Water

» Dichloromethane

e Brine
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Anhydrous sodium sulfate

Silica gel

Hexane

Ethyl acetate

Procedure:

To a stirred solution of the substituted salicylaldehyde (1.0 mmol) in anhydrous methanol (10
mL) in a round-bottom flask, add anhydrous potassium carbonate (2.0 mmol).

Stir the mixture at room temperature for 15 minutes.[2]
Add bromonitromethane (1.2 mmol) dropwise to the suspension.[2]

Stir the reaction mixture at room temperature for 24 hours. The progress of the reaction can
be monitored by thin-layer chromatography (TLC).[2]

After completion of the reaction, remove the methanol under reduced pressure.[2]

To the residue, add water (20 mL) and extract the product with dichloromethane (3 x 20 mL).

[2]
Combine the organic layers and wash with brine (20 mL).[2]

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.[2]

Purify the crude product by column chromatography on silica gel using a hexane-ethyl
acetate gradient to afford the pure 2-nitrobenzofuran derivative.[2]
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Experimental Workflow for the Synthesis of 2-Nitrobenzofuran

Reactants:
Salicylaldehyde, Reaction Stirring Solvent Removal Extraction Washing & Drying Purification AT
Bromonitromethane, (24h, Room Temp) (Reduced Pressure) (Dichloromethane) (Brine, Na2S04) (Column Chromatography) Pure 2-Nitrobenzofuran

K2CO3 in Methanol

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-nitrobenzofuran.

Biological Activities and Potential Applications

Benzofuran and its derivatives, including 2-nitrobenzofuran, are recognized for a wide range
of biological activities.[3][4] These compounds have garnered significant interest in medicinal
chemistry due to their potential as therapeutic agents.

The diverse biological activities of nitrobenzofuran derivatives include:
» Antibacterial Activity: Certain nitrobenzofurans have demonstrated bacteriostatic effects.[5]

o Antifungal Activity: These compounds are also being investigated for their antifungal
properties.[2]

o Antitrypanosomal Properties: Notably, 2-nitrobenzofurans have shown potential in
combating trypanosomal infections.[2]

The versatility of the benzofuran scaffold allows for the development of potent agents for

various medical conditions.[3]
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Biological Activities of 2-Nitrobenzofuran Derivatives

2-Nitrobenzofuran
Derivatives
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Key biological activities of 2-nitrobenzofuran and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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